Cas no 850568-45-5 (3-Amino-4-chlorophenylboronic Acid Hydrochloride)

• Product Name: 3-Amino-4-chlorophenylboronic Acid Hydrochloride
• CAS No: 850568-45-5
• MF: C₆H₈BCl₂NO₂
• MW: 207.850219726563
• MDL: MFCD04115643
• CID: 721245
• PubChem ID: 165437873
• Update Time: 2024-12-09

3-Amino-4-chlorophenylboronic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Amino-4-chlorophenyl)boronic acid hydrochloride
• 3-Amino-4-chlorobenzeneboronic acid hydrochloride
• 3-Amino-4-chlorophenylboronic acid hydrochloride
• 3-Amino-4-chlorophenylboronic acid HCl
• Boronic acid,(3-amino-4-chlorophenyl)-, hydrochloride (9CI)
• 3-Amino-4-chlorophenylboronicacidHCl
• (3-Amino-4-chlorophenyl)boronic acid--hydrogen chloride (1/1)
• D71431
• EN300-412551
• 3-Amino-4-Chlorobenzeneboronic Acid HCl
• MFCD04115643
• C6H8BCl2NO2
• MTMLYYSBEQYCDJ-UHFFFAOYSA-N
• AKOS015893779
• AB20318
• (3-amino-4-chlorophenyl)boronic acid;hydrochloride
• 3-Amino-4-chlorophenylboronic acid, HCl
• DTXSID10656956
• 850568-45-5
• CS-0174302
• SCHEMBL4626695
• BS-25900
• 3-Amino-4-chlorophenylboronic Acid Hydrochloride

• MDL： MFCD04115643
• Inchi： 1S/C6H7BClNO2.ClH/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3,10-11H,9H2;1H
• InChI Key： MTMLYYSBEQYCDJ-UHFFFAOYSA-N
• SMILES： Cl.ClC1C(N)=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 207.00300
• Monoisotopic Mass: 207.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• Melting Point: 278-288°C
• Boiling Point: 393.1°C at 760 mmHg
• Flash Point: 191.5°C
• PSA: 66.48000
• LogP: 0.98520

3-Amino-4-chlorophenylboronic Acid Hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38